Cas no 175205-65-9 (3-(Thiophen-2-yl)isoxazole)

3-(Thiophen-2-yl)isoxazole structure
3-(Thiophen-2-yl)isoxazole structure
Product Name:3-(Thiophen-2-yl)isoxazole
CAS No:175205-65-9
MF:C7H5NOS
MW:151.185700178146
CID:133895
PubChem ID:18314013
Update Time:2025-04-19

3-(Thiophen-2-yl)isoxazole Chemical and Physical Properties

Names and Identifiers

    • 3-(Thiophen-2-yl)isoxazole
    • 3-(2-THIENYL)ISOXAZOLE
    • Isoxazole,3-(2-thienyl)-
    • 3-(THIEN-2-YL)ISOXAZOLE
    • Isoxazole,3-(2-thienyl)-(9CI)
    • AKOS006230229
    • FT-0691888
    • SCHEMBL3135899
    • 3-thiophen-2-yl-1,2-oxazole
    • 3-(thiophen-2-yl)-1,2-oxazole
    • 175205-65-9
    • Isoxazole, 3-(2-thienyl)- (9CI)
    • Inchi: 1S/C7H5NOS/c1-2-7(10-5-1)6-3-4-9-8-6/h1-5H
    • InChI Key: IWMABJZZIWFKGH-UHFFFAOYSA-N
    • SMILES: S1C=CC=C1C1C=CON=1

Computed Properties

  • Exact Mass: 151.00900
  • Monoisotopic Mass: 151.00918496g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 120
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 54.3Ų

Experimental Properties

  • PSA: 54.27000
  • LogP: 2.40310

3-(Thiophen-2-yl)isoxazole Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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